Cas no 106864-38-4 (Benzenemethanamine,2,4-dimethoxy-a-phenyl-)

• Product Name: Benzenemethanamine,2,4-dimethoxy-a-phenyl-
• CAS No: 106864-38-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 223492
• PubChem ID: 129720
• Update Time: 2025-04-19

Benzenemethanamine,2,4-dimethoxy-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,2,4-dimethoxy-a-phenyl-
• (2,4-dimethoxyphenyl)-phenylmethanamine
• 2,4-dimethoxybenzhydrylamine
• 2,4-dimethoxy-benzhydrylamine
• 2,4-Dmbha
• AC1L2W3H
• AC1Q48YS
• ACMC-20maov
• CTK4A4806
• SureCN414370
• 106864-38-4
• SCHEMBL414370
• DTXSID80910138
• (2,4-DIMETHOXYPHENYL)(PHENYL)METHANAMINE
• AKOS000169291
• 1-(2,4-DIMETHOXYPHENYL)-1-PHENYLMETHANAMINE
• EN300-88966

• Inchi： 1S/C15H17NO2/c1-17-12-8-9-13(14(10-12)18-2)15(16)11-6-4-3-5-7-11/h3-10,15H,16H2,1-2H3
• InChI Key： IMEJKJODGOOFNC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C1C=CC=CC=1)N)OC

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.48